N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide
• InChI: InChI=1S/C14H12ClNO3/c1-19-13-7-6-9(8-11(13)15)16-14(18)10-4-2-3-5-12(10)17/h2-8,17H,1H3,(H,16,18)
• InChI Key: WGERVCSKKOBOIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2O)Cl
• Molecular Formula: C14H12ClNO3
• Molecular Weight: 277.70 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide, also known as CHM-1, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. In

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide has been extensively studied for its potential therapeutic applications. In particular, it has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic effects. These properties make it a promising candidate for the treatment of various diseases, including cancer, rheumatoid arthritis, and other inflammatory disorders.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide is not fully understood, but it has been suggested that it may act by inhibiting the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in regulating inflammation and immune responses. By inhibiting NF-κB, N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide may be able to reduce inflammation and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-tumor effects, N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide has also been found to exhibit antioxidant and anti-angiogenic effects. These properties may be due to its ability to inhibit the production of reactive oxygen species and to reduce the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide is that it is a small molecule compound that can be easily synthesized and purified. This makes it a useful tool for studying the mechanisms of inflammation and cancer. However, one limitation of N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide. One area of interest is the development of new synthetic methods for N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide and its derivatives. Another area of interest is the identification of the specific targets of N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide and the elucidation of its mechanism of action. Finally, there is a need for further studies to evaluate the potential therapeutic applications of N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide in various disease models.

Synthesis Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide involves the reaction of 3-chloro-4-methoxyaniline with 2-hydroxybenzoyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain N-(3-chloro-4-methoxyphenyl)-2-hydroxybenzamide in high purity and yield.